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Compound of Interest

Compound Name: Thiocyclam hydrogen oxalate

Cat. No.: B058007 Get Quote

A Comparative Guide to the Aquatic Toxicity of
Thiocyclam Hydrogen Oxalate
For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the toxicity of the insecticide thiocyclam
hydrogen oxalate across different trophic levels of aquatic organisms. The data presented is

based on standardized ecotoxicological studies, offering a clear perspective on the compound's

environmental impact.

Data Presentation: Acute Toxicity Endpoints
The acute toxicity of thiocyclam hydrogen oxalate varies significantly among different aquatic

organisms. The following table summarizes the median lethal concentration (LC50) and median

effective concentration (EC50) values, which represent the concentration of the substance that

causes mortality or an adverse effect (like immobilization or growth inhibition) in 50% of the test

population over a specified period.
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Trophic
Level

Test
Organism

Duration Endpoint
Concentrati
on (mg/L)

Toxicity
Classificati
on

Vertebrate

Rainbow

Trout

(Oncorhynch

us mykiss)

96 hours LC50 0.04
Very High

Toxicity

Invertebrate

Water Flea

(Daphnia

magna)

48 hours EC50 2.01
Moderate

Toxicity

Plant (Algae)

Green Algae

(Scenedemus

subspicatus)

72 hours EC50 3.3
Moderate

Toxicity

Classification is based on the Globally Harmonized System (GHS) criteria, where a lower

LC50/EC50 value indicates higher toxicity.

Interpretation and Classification
According to the Globally Harmonized System (GHS) for the classification of chemicals,

substances are categorized based on their acute aquatic toxicity.[1]

Acute Category 1: LC50 or EC50 ≤ 1 mg/L (Very toxic to aquatic life)

Acute Category 2: 1 mg/L < LC50 or EC50 ≤ 10 mg/L (Toxic to aquatic life)

Acute Category 3: 10 mg/L < LC50 or EC50 ≤ 100 mg/L (Harmful to aquatic life)

Based on these criteria, thiocyclam hydrogen oxalate is classified as Acute Category 1 due

to its high toxicity to fish (LC50 of 0.04 mg/L).[2] Environmental hazard classification is typically

driven by the most sensitive trophic level.
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The toxicity data presented are derived from standardized tests established by the

Organisation for Economic Co-operation and Development (OECD). These protocols ensure

that the results are reproducible and comparable across different laboratories.

Fish, Acute Toxicity Test (Following OECD Guideline
203)
This test evaluates the lethal concentration of a substance to fish over a short-term exposure.

[3][4][5][6]

Test Organism: Commonly Rainbow Trout (Oncorhynchus mykiss).

Exposure Period: 96 hours.

Method: Fish are exposed to at least five different concentrations of the test substance in a

geometric series. A control group with no test substance is run in parallel.[4]

Test Conditions: The test is conducted under controlled temperature and light cycle (12-16

hour photoperiod).[3]

Observations: Mortalities are recorded at 24, 48, 72, and 96 hours.[3][4]

Endpoint: The primary endpoint is the LC50, the concentration that is lethal to 50% of the

test fish within 96 hours.[3] This is calculated by plotting the percentage of mortality against

the substance concentration.

Daphnia sp., Acute Immobilisation Test (Following
OECD Guideline 202)
This study assesses the concentration of a substance that immobilizes the freshwater

invertebrate Daphnia magna.[7][8][9][10]

Test Organism:Daphnia magna, juvenile organisms less than 24 hours old.[10][11]

Exposure Period: 48 hours.
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Method: Daphnids are exposed to a range of at least five concentrations of the test

substance.[8][10] The test is static, meaning the test solution is not renewed.[10]

Observations: The number of immobilized daphnids is recorded at 24 and 48 hours.

Immobilization is defined as the inability to swim within 15 seconds after gentle agitation of

the test vessel.[7][11]

Endpoint: The primary endpoint is the EC50, the effective concentration that immobilizes

50% of the daphnids within 48 hours.[10]

Freshwater Alga and Cyanobacteria, Growth Inhibition
Test (Following OECD Guideline 201)
This test determines the effect of a substance on the growth of freshwater microalgae.[12][13]

[14][15]

Test Organism: Common species include Pseudokirchneriella subcapitata or Desmodesmus

subspicatus.[13]

Exposure Period: 72 hours.

Method: Exponentially growing algal cultures are exposed to at least five concentrations of

the test substance in a nutrient-rich medium under continuous illumination.[12][13][16]

Observations: Algal growth (biomass) is measured at least every 24 hours. The reduction in

growth is compared to control cultures.[12][14]

Endpoint: The key endpoint is the EC50, which is the concentration that causes a 50%

reduction in either the growth rate or the yield (biomass) of the algae over the 72-hour

period.[15][16]
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Caption: Workflow for determining the aquatic toxicity of a chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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